Cas no 887624-46-6 (1-Piperidinecarboximidamide, 4-hydroxy-, monohydrochloride)

• Product Name: 1-Piperidinecarboximidamide, 4-hydroxy-, monohydrochloride
• CAS No: 887624-46-6
• MF: C₆H₁₄ClN₃O
• MW: 179.647860050201
• CID: 1935314
• Update Time: 2025-05-21

1-Piperidinecarboximidamide, 4-hydroxy-, monohydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboximidamide, 4-hydroxy-, monohydrochloride
• 1-Piperidinecarboximidamide, 4-hydroxy-, hydrochloride (1:1)

• Inchi： 1S/C6H13N3O.ClH/c7-6(8)9-3-1-5(10)2-4-9;/h5,10H,1-4H2,(H3,7,8);1H
• InChI Key： OZHNUGAJQDNLDL-UHFFFAOYSA-N
• SMILES： C(N1CCC(O)CC1)(N)=N.Cl

Additional information on 1-Piperidinecarboximidamide, 4-hydroxy-, monohydrochloride

Comprehensive Overview of 1-Piperidinecarboximidamide, 4-hydroxy-, monohydrochloride (CAS No. 887624-46-6)

1-Piperidinecarboximidamide, 4-hydroxy-, monohydrochloride (CAS No. 887624-46-6) is a chemically significant compound widely utilized in pharmaceutical research and organic synthesis. This compound, characterized by its piperidine backbone and hydroxy functional group, plays a pivotal role in the development of novel therapeutic agents. Its unique structure makes it a valuable intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation.

The growing interest in 1-Piperidinecarboximidamide, 4-hydroxy-, monohydrochloride is driven by its potential applications in drug discovery. Researchers are increasingly exploring its utility in designing small-molecule inhibitors and peptidomimetics, which are critical in treating diseases such as diabetes, cardiovascular disorders, and neurodegenerative conditions. The compound's imidamide moiety enhances its binding affinity to biological targets, making it a preferred choice for medicinal chemists.

In recent years, the demand for CAS No. 887624-46-6 has surged due to its relevance in high-throughput screening (HTS) and combinatorial chemistry. These techniques are essential for accelerating drug development pipelines, aligning with the pharmaceutical industry's focus on precision medicine and personalized therapies. Additionally, the compound's stability and solubility profile contribute to its versatility in in vitro and in vivo studies.

From a synthetic perspective, 1-Piperidinecarboximidamide, 4-hydroxy-, monohydrochloride is often employed in multi-step organic reactions, including amide coupling and reductive amination. Its compatibility with various protecting groups and catalysts further enhances its utility in complex molecular architectures. As the pharmaceutical industry shifts toward greener chemistry, this compound's efficient synthesis routes are being optimized to minimize environmental impact.

The compound's nomenclature, 1-Piperidinecarboximidamide, 4-hydroxy-, monohydrochloride, reflects its structural features, which are frequently searched in academic and industrial databases. Common queries include "synthesis of 1-Piperidinecarboximidamide derivatives" and "biological activity of CAS 887624-46-6," highlighting its interdisciplinary relevance. Furthermore, its role in fragment-based drug design (FBDD) and structure-activity relationship (SAR) studies underscores its importance in modern pharmacology.

Quality control and analytical characterization of CAS No. 887624-46-6 are critical for ensuring reproducibility in research. Techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS) are routinely employed to verify its purity and structural integrity. These analytical methods align with regulatory standards, ensuring compliance in preclinical and clinical research.

In conclusion, 1-Piperidinecarboximidamide, 4-hydroxy-, monohydrochloride (CAS No. 887624-46-6) is a cornerstone in pharmaceutical chemistry, bridging the gap between synthetic innovation and therapeutic advancement. Its multifaceted applications, coupled with its robust chemical properties, position it as a key player in the future of drug discovery and development.